Cas no 1015242-02-0 (1-Methyl-4-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl]-1,4-diazepane)

1-Methyl-4-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl]-1,4-diazepane is a boronic ester derivative featuring a diazepane and pyridine scaffold. This compound is primarily utilized as an intermediate in Suzuki-Miyaura cross-coupling reactions, enabling the synthesis of complex biaryl structures. The presence of the 1,3,2-dioxaborolane group enhances stability and solubility in organic solvents, facilitating handling and storage. Its diazepane moiety may contribute to improved pharmacokinetic properties in medicinal chemistry applications. The compound is particularly valuable in pharmaceutical research for constructing nitrogen-containing heterocycles, a common motif in drug discovery. Care should be taken to store it under inert conditions due to the boronic ester's sensitivity to moisture.
1-Methyl-4-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl]-1,4-diazepane structure
1015242-02-0 structure
Product Name:1-Methyl-4-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl]-1,4-diazepane
CAS No:1015242-02-0
MF:C17H28BN3O2
MW:317.234124183655
MDL:MFCD13191364
CID:2196460
Update Time:2025-10-20

1-Methyl-4-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl]-1,4-diazepane Chemical and Physical Properties

Names and Identifiers

    • 1H-1,4-diazepine, hexahydro-1-methyl-4-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-pyridinyl]-
    • 1-methyl-4-(5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)-1,4-diazepane
    • 6-(4-Methyl-1,4-diazepan-1-yl)pyridine-3-boronic acid pinacol ester
    • 1-Methyl-4-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl]-1,4-diazepane
    • MDL: MFCD13191364
    • Inchi: 1S/C17H28BN3O2/c1-16(2)17(3,4)23-18(22-16)14-7-8-15(19-13-14)21-10-6-9-20(5)11-12-21/h7-8,13H,6,9-12H2,1-5H3
    • InChI Key: ZNFYRODGOMBSIZ-UHFFFAOYSA-N
    • SMILES: O1B(C2=CN=C(C=C2)N2CCN(C)CCC2)OC(C)(C)C1(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 2
  • Complexity: 403
  • Topological Polar Surface Area: 37.8

1-Methyl-4-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl]-1,4-diazepane Pricemore >>

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